5-Methoxyisophthalic acid
Cat. No. B140609
M. Wt: 196.16 g/mol
InChI Key: POSMIIJADZKUPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06660753B2
Procedure details
A solution of dimethyl-5-methoxy-isophthalate (2.5 g, 11.1 mmol) in tetrahydrofuran/methanol (56 mL/20 mL) was treated with 2.0 N sodium hydroxide (12 mL, 25 mmol). The reaction was left stirring for 15 hours at room temperature. After the solution was concentrated, the solid was dissolved in water and acidified with 2.0 N hydrogen chloride. Ethyl acetate was used to extract the precipitate, which was then washed with brine and dried over anhydrous sodium sulphate. After removal of solvent in vacuo, a total of 2.5 g (quantitative) of 5-methoxyisophthalic acid was isolated.
Name
tetrahydrofuran methanol
Quantity
56 mL
Type
solvent
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C[O:2][C:3](=[O:16])[C:4]1[CH:13]=[C:12]([O:14][CH3:15])[CH:11]=[C:6]([C:7]([O:9]C)=[O:8])[CH:5]=1.[OH-].[Na+]>O1CCCC1.CO>[CH3:15][O:14][C:12]1[CH:11]=[C:6]([C:7]([OH:9])=[O:8])[CH:5]=[C:4]([CH:13]=1)[C:3]([OH:16])=[O:2] |f:1.2,3.4|
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Inputs
Step One
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Name
|
|
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Quantity
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2.5 g
|
|
Type
|
reactant
|
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Smiles
|
COC(C1=CC(C(=O)OC)=CC(=C1)OC)=O
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Name
|
|
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Quantity
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12 mL
|
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Type
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reactant
|
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Smiles
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[OH-].[Na+]
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Name
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tetrahydrofuran methanol
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Quantity
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56 mL
|
|
Type
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solvent
|
|
Smiles
|
O1CCCC1.CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirring for 15 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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|
Details
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The reaction was left
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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After the solution was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the solid was dissolved in water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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to extract the precipitate, which
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WASH
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Type
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WASH
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|
Details
|
was then washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
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dried over anhydrous sodium sulphate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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After removal of solvent in vacuo
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Outcomes
Product
Details
Reaction Time |
15 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
COC=1C=C(C=C(C(=O)O)C1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 114.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
